3,3,4,4-tetrafluoropentan-1-ol

• CAS No.: 2228643-10-3
• Molecular Formula: C5H8F4O
• Molecular Weight: 160.1

Description

3,3,4,4-Tetrafluoropentan-1-ol is a fluorinated primary alcohol characterized by fluorine atoms at the 3rd and 4th carbon positions of its pentanol backbone. Fluorinated alcohols are widely studied for their unique physicochemical properties, including enhanced lipophilicity, thermal stability, and reactivity in organic synthesis . The tetrafluorinated substitution pattern likely influences its boiling point, solubility, and utility in materials science or pharmaceuticals, as seen in related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3,4,4-tetrafluoropentan-1-ol typically involves the fluorination of pentanol derivatives. One common method includes the reaction of pentanol with fluorinating agents under controlled conditions to introduce the fluorine atoms at the desired positions. The reaction conditions often require specific temperatures and catalysts to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of 3,3,4,4-tetrafluoropentan-1-ol may involve large-scale fluorination processes using advanced equipment to handle the reactive fluorinating agents safely. The optimization of reaction parameters, such as temperature, pressure, and reaction time, is crucial to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

3,3,4,4-Tetrafluoropentan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form different fluorinated alcohols.

Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydride or organolithium compounds.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield fluorinated ketones, while reduction can produce various fluorinated alcohols.

Scientific Research Applications

3,3,4,4-Tetrafluoropentan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential effects on biological systems, including enzyme interactions.

Medicine: Explored for its potential use in drug development due to its unique chemical properties.

Industry: Utilized in the production of specialty chemicals and materials with specific fluorinated functionalities.

Mechanism of Action

The mechanism by which 3,3,4,4-tetrafluoropentan-1-ol exerts its effects involves interactions with molecular targets such as enzymes and receptors. The fluorine atoms can influence the compound’s reactivity and binding affinity, affecting various biochemical pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3,3,4,4-tetrafluoropentan-1-ol with structurally analogous fluorinated alcohols, focusing on substitution patterns, synthesis methods, and functional applications.

Structural and Substitution Differences

Fluorine positioning critically impacts reactivity and physical properties:

• 4,4-Difluoropentan-1-ol (32) : Contains two fluorine atoms at the 4th carbon. Reduced fluorination lowers lipophilicity compared to tetrafluorinated analogs, making it less effective in hydrophobic applications .
• 2-Fluoropentan-1-ol (33) : A single fluorine at the 2nd carbon. The proximity of fluorine to the hydroxyl group may sterically hinder reactions, limiting its use in coupling reactions .
• 4,4,5,5-Tetrafluoropentan-1-ol (34) : Fluorines at the 4th and 5th carbons. Adjacent fluorines enhance electron-withdrawing effects, increasing acidity of the hydroxyl group and reactivity in reductions (e.g., NaBH₄-mediated synthesis) .
• 2,2,4,4-Tetrafluoropentan-1-ol : Fluorines at the 2nd and 4th carbons. High volatility complicates handling, restricting its utility in industrial processes .
• 5-Bromo-4,4,5,5-Tetrafluoropentan-1-ol : Bromine at the 5th carbon adds a reactive site for nucleophilic substitutions, enabling applications in polymer and pharmaceutical synthesis .
• 3,3,4,5,5,5-Hexafluoropentan-2-ol : Higher fluorine content (six atoms) increases thermal stability and solvent resistance, making it suitable for high-performance materials .

Data Table: Key Properties of Selected Fluorinated Alcohols

Compound Name	Fluorine Substitution	Key Properties/Applications	References
3,3,4,4-Tetrafluoropentan-1-ol	3,3,4,4-positions	Intermediate for fluoroorganic synth
4,4-Difluoropentan-1-ol (32)	4,4-positions	Lipophilicity studies
2-Fluoropentan-1-ol (33)	2-position	Steric hindrance in reactions
4,4,5,5-Tetrafluoropentan-1-ol (34)	4,4,5,5-positions	NaBH₄-mediated synthesis
2,2,4,4-Tetrafluoropentan-1-ol	2,2,4,4-positions	High volatility
5-Bromo-4,4,5,5-Tetrafluoropentan-1-ol	4,4,5,5-positions + Br	Cross-coupling applications
3,3,4,5,5,5-Hexafluoropentan-2-ol	3,3,4,5,5,5-positions	High thermal stability

Research Findings and Challenges

• Lipophilicity : Fluorination increases logP values, with tetrafluorinated alcohols exhibiting higher hydrophobicity than difluorinated analogs .
• Volatility : 2,2,4,4-Tetrafluoropentan-1-ol’s volatility complicates storage, suggesting similar challenges for 3,3,4,4-tetrafluoropentan-1-ol .
• Synthetic Efficiency : Dehydration of 3,3,4,4-tetrafluoro alcohols proceeds efficiently under mild conditions, enabling scalable alkene production .